Cas no 715645-66-2 (3-Furanol,4-(dimethylamino)tetrahydro-,acetate(ester)(9CI))

• Product Name: 3-Furanol,4-(dimethylamino)tetrahydro-,acetate(ester)(9CI)
• CAS No: 715645-66-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 558143
• Update Time: 2025-06-20

3-Furanol,4-(dimethylamino)tetrahydro-,acetate(ester)(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,4-(dimethylamino)tetrahydro-, acetate (ester) (9CI)
• 3-Furanol,4-(dimethylamino)tetrahydro-,acetate(ester)(9CI)

• Inchi： 1S/C8H15NO3/c1-6(10)12-8-5-11-4-7(8)9(2)3/h7-8H,4-5H2,1-3H3
• InChI Key： FOCVIVNLXMHGRQ-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C)C(OC(=O)C)C1

Computed Properties

• Exact Mass: 173.105
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2

Additional information on 3-Furanol,4-(dimethylamino)tetrahydro-,acetate(ester)(9CI)

Introduction to 3-Furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) (CAS No. 715645-66-2)

3-Furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI), with the CAS number 715645-66-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and a dimethylamino group, which contribute to its potential biological activities and applications.

The chemical structure of 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) is particularly noteworthy for its versatility in chemical synthesis and its potential as a lead compound in drug discovery. The furan ring, a five-membered aromatic heterocycle, imparts stability and reactivity, while the dimethylamino group enhances the compound's solubility and bioavailability. The acetate ester moiety further modulates the compound's properties, making it suitable for various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI). One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may be a valuable candidate for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models. These results are encouraging for its potential use in human clinical trials. However, further research is needed to fully understand its long-term safety and efficacy.

In terms of chemical synthesis, 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) can be prepared through a multi-step process involving the condensation of furfuryl alcohol with dimethylamine followed by acetylation. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The potential applications of 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) extend beyond pharmaceuticals. It has also been investigated for its use in agrochemicals due to its ability to enhance plant growth and resistance to pathogens. A study published in the Pest Management Science journal highlighted its effectiveness as a fungicide against common plant pathogens such as Fusarium oxysporum.

In conclusion, 3-furanol, 4-(dimethylamino)tetrahydro-, acetate (ester) (9CI) (CAS No. 715645-66-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceuticals, and agrochemicals. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing various fields of science and technology.